1-Isopropyl-4-(2-thienylcarbonyl)piperazine
Overview
Description
“1-Isopropyl-4-(2-thienylcarbonyl)piperazine” is a chemical compound with the linear formula C12H18N2OS . It has a molecular weight of 238.35 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of piperazine derivatives, such as “1-Isopropyl-4-(2-thienylcarbonyl)piperazine”, has been a topic of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of “1-Isopropyl-4-(2-thienylcarbonyl)piperazine” is represented by the linear formula C12H18N2OS . The CAS Number for this compound is 461409-27-8 .Scientific Research Applications
- Researchers have investigated the antiviral properties of 1-Isopropyl-4-(2-thienylcarbonyl)piperazine. It shows promise in inhibiting certain viruses, although further studies are needed to understand its mechanism of action and potential clinical applications .
- The compound has been explored for its neuroprotective effects. It may play a role in safeguarding neurons from damage caused by oxidative stress, inflammation, or excitotoxicity. These properties make it relevant for neurodegenerative disease research .
- Some studies suggest that 1-Isopropyl-4-(2-thienylcarbonyl)piperazine exhibits anticancer activity. It could interfere with cancer cell growth, migration, and invasion. Researchers are investigating its potential as an adjunct therapy or chemopreventive agent .
- The compound has been evaluated for its anti-inflammatory effects. It may modulate immune responses and reduce inflammation, making it relevant for conditions such as rheumatoid arthritis or inflammatory bowel diseases .
- Researchers have explored the psychopharmacological effects of this compound. It interacts with neurotransmitter systems and may influence mood, cognition, or behavior. However, more research is needed to fully understand its impact .
- Scientists have used 1-Isopropyl-4-(2-thienylcarbonyl)piperazine as a scaffold for designing novel compounds. By modifying its structure, they aim to create derivatives with improved pharmacological properties, such as enhanced selectivity or reduced toxicity .
Antiviral Activity
Neuroprotection
Anticancer Potential
Anti-inflammatory Properties
Psychopharmacology
Chemical Biology and Medicinal Chemistry
Safety and Hazards
Sigma-Aldrich provides this product to researchers but does not collect analytical data for it. The buyer assumes responsibility to confirm product identity and/or purity . All sales are final . For specific safety and hazard information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.
properties
IUPAC Name |
(4-propan-2-ylpiperazin-1-yl)-thiophen-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2OS/c1-10(2)13-5-7-14(8-6-13)12(15)11-4-3-9-16-11/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEVVAPJSMUTCRY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)C(=O)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Propan-2-yl)piperazin-1-yl](thiophen-2-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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